Cas no 20466-47-1 (2-(octylsulfonyl)ethanol)
2-(octylsulfonyl)ethanol structure
Product Name:2-(octylsulfonyl)ethanol
CAS No:20466-47-1
MF:C10H22O3S
MW:222.344882488251
CID:909847
PubChem ID:303516
Update Time:2025-04-19
2-(octylsulfonyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(octylsulfonyl)ethanol
- 2-octylsulfonylethanol
- < 2-Hydroxy-aethyl> -octyl-sulfon
- 1-(octylsulfonyl)ethan-2-ol
- 2-hydroxyethyl octyl sulfone
- AC1L72WR
- NSC191915
- ST4125193
- STK687664
- 20466-47-1
- 2-(OCTYLSULFONYL)-1-ETHANOL
- AKOS005600722
- NSC-191915
- AB01334878-02
- NCGC00342955-01
- DTXSID20307523
-
- Inchi: 1S/C10H22O3S/c1-2-3-4-5-6-7-9-14(12,13)10-8-11/h11H,2-10H2,1H3
- InChI Key: RJLIKAWSCHFMAD-UHFFFAOYSA-N
- SMILES: S(CCO)(CCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 222.12906
- Monoisotopic Mass: 222.129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- Density: 1.048
- Boiling Point: 383.3°C at 760 mmHg
- Flash Point: 185.6°C
- Refractive Index: 1.465
- PSA: 54.37
- LogP: 2.83480
2-(octylsulfonyl)ethanol Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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